Apraclonidine

Specification

• Description: Apraclonidine is an imidazoline that is 2-amino 4,5-dihydro-1H-imidazoline in which one of the exocyclic amino hydrogens has been replaced by a 4-amino-2,6-dichlorophenyl group. It has a role as an alpha-adrenergic agonist, an antiglaucoma drug, an ophthalmology drug, a beta-adrenergic agonist and a diagnostic agent. It is a member of imidazolines, a dichlorobenzene and a member of guanidines. It is a conjugate base of an apraclonidine(1+).; Apraclonidine, also known as iopidine, is a sympathomimetic used in glaucoma therapy. It is an alpha2-adrenergic agonist.; Apraclonidine is an alpha-Adrenergic Agonist. The mechanism of action of apraclonidine is as an Adrenergic alpha-Agonist.; Apraclonidine is a clonidine derivative with selective alpha-2-adrenergic agonistic activity. Upon ocular administration, apraclonidine enhances aqueous humor uveoscleral outflow and decreases aqueous production by vasoconstriction. This may decrease intraocular pressure (IOP).; APRACLONIDINE is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 1987 and is indicated for glaucoma and has 1 investigational indication.; relieves postoperative intraocular pressure following trabeculoplasty; RN given refers to parent cpd; See also: Apraclonidine Hydrochloride (active moiety of).
• CAS No.: 66711-21-5
• Molecular Formula: C9H10Cl2N4
• Molecular Weight: 245.11 g/mol
• IUPAC Name: 2,6-dichloro-1-N-(4,5-dihydro-1H-imidazol-2-yl)benzene-1,4-diamine
• Standard InChI: InChI=1S/C9H10Cl2N4/c10-6-3-5(12)4-7(11)8(6)15-9-13-1-2-14-9/h3-4H,1-2,12H2,(H2,13,14,15)
• Standard InChI Key: IEJXVRYNEISIKR-UHFFFAOYSA-N
• Canonical SMILES: C1CN=C(N1)NC2=C(C=C(C=C2Cl)N)Cl.Cl
• Appearance: Solid powder